Cas no 666853-16-3 (2-{4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl}acetic acid
• CAS No: 666853-16-3
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• MDL: MFCD10698347
• CID: 1068578
• PubChem ID: 49760363
• Update Time: 2025-04-20

2-{4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(tert-Butoxycarbonyl)-2-methylpiperazin-1-yl)acetic acid
• 4-CarboxyMethyl-3-Methyl-piperazine-1-carboxylic acid tert-butyl ester
• AB61894
• AM101114
• FT-0684994
• KB-37555
• RP07612
• 2-{4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl}acetic acid
• AKOS015949243
• CS-W001616
• AB61895
• AS-50733
• 2-[2-methyl-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]acetic acid
• (S)-2-(4-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERAZIN-1-YL)ACETIC ACID
• P10982
• SCHEMBL13812253
• (R)-2-(4-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERAZIN-1-YL)ACETIC ACID
• 666853-16-3
• 1240589-17-6
• AB61897
• DTXSID30678175
• J-505866
• [4-(tert-butoxycarbonyl)-2-methylpiperazin-1-yl]acetic acid
• 2-(4-(BOC)-2-METHYLPIPERAZIN-1-YL)ACETIC ACID
• DB-316456

• MDL： MFCD10698347
• Inchi： 1S/C12H22N2O4/c1-9-7-14(11(17)18-12(2,3)4)6-5-13(9)8-10(15)16/h9H,5-8H2,1-4H3,(H,15,16)
• InChI Key： DTPBLKDYIFKPAT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC(=O)O)C(C)C1)=O

Computed Properties

• Exact Mass: 258.15806
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives